N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-methoxy-N-methylbenzamide

• IUPAC Name: N-[[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-methoxy-N-methylbenzamide
• InChI: InChI=1S/C18H16ClN3O3/c1-22(18(23)13-4-3-5-15(10-13)24-2)11-16-20-17(21-25-16)12-6-8-14(19)9-7-12/h3-10H,11H2,1-2H3
• InChI Key: PQGWGNKIMVDBQS-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=NC(=NO1)C2=CC=C(C=C2)Cl)C(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C18H16ClN3O3
• Molecular Weight: 357.8 g/mol

Description

N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-methoxy-N-methylbenzamide, also known as CMX-2043, is a novel compound that has been synthesized and extensively studied for its potential therapeutic properties. This compound belongs to the class of small molecules that have been developed for the treatment of various diseases, including cardiovascular and neurodegenerative disorders.

Mechanism of Action

The mechanism of action of N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-methoxy-N-methylbenzamide involves its ability to reduce oxidative stress and inflammation. N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-methoxy-N-methylbenzamide has been shown to activate the Nrf2 pathway, which is a key regulator of antioxidant and anti-inflammatory responses. Activation of the Nrf2 pathway leads to the upregulation of antioxidant enzymes and the downregulation of pro-inflammatory cytokines. N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-methoxy-N-methylbenzamide has also been shown to inhibit the activity of NF-kappaB, which is a key regulator of inflammation.
Biochemical and physiological effects:
N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-methoxy-N-methylbenzamide has been shown to have several biochemical and physiological effects, including reducing oxidative stress, inhibiting inflammation, and promoting cell survival. N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-methoxy-N-methylbenzamide has been shown to increase the expression of antioxidant enzymes, such as superoxide dismutase and catalase, which play a key role in reducing oxidative stress. N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-methoxy-N-methylbenzamide has also been shown to inhibit the activity of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are involved in the development of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-methoxy-N-methylbenzamide in lab experiments is its ability to reduce oxidative stress and inflammation, which are key factors in the development of various diseases. N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-methoxy-N-methylbenzamide has also been shown to have low toxicity, which makes it a safe compound to use in lab experiments. One of the limitations of using N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-methoxy-N-methylbenzamide in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research on N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-methoxy-N-methylbenzamide. One of the future directions is to investigate its potential therapeutic properties in other diseases, such as diabetes and autoimmune disorders. Another future direction is to investigate the optimal dosage and administration route of N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-methoxy-N-methylbenzamide in different diseases. Additionally, further research is needed to investigate the long-term safety and efficacy of N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-methoxy-N-methylbenzamide in humans.

Synthesis Methods

The synthesis of N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-methoxy-N-methylbenzamide involves the reaction of 4-chlorobenzaldehyde with hydrazine hydrate to form 4-chlorophenyl hydrazine. This intermediate is then reacted with ethyl acetoacetate to form 3-(4-chlorophenyl)-1,2,4-oxadiazol-5-one. The final step involves the reaction of 3-(4-chlorophenyl)-1,2,4-oxadiazol-5-one with 3-methoxy-N-methylbenzamide to form N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-methoxy-N-methylbenzamide.

Scientific Research Applications

N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-methoxy-N-methylbenzamide has been extensively studied for its potential therapeutic properties in various diseases, including cardiovascular diseases, neurodegenerative disorders, and cancer. In cardiovascular diseases, N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-methoxy-N-methylbenzamide has been shown to have cardioprotective effects by reducing oxidative stress and inflammation. In neurodegenerative disorders, N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-methoxy-N-methylbenzamide has been shown to have neuroprotective effects by reducing oxidative stress and inhibiting the formation of amyloid-beta plaques. In cancer, N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-methoxy-N-methylbenzamide has been shown to have anticancer properties by inhibiting the proliferation of cancer cells.